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Compound of Interest

Compound Name:
(3-Bromopropoxy)-tert-

butyldimethylsilane

Cat. No.: B048924 Get Quote

An In-depth Technical Guide on the Safety and Handling of (3-Bromopropoxy)-tert-
butyldimethylsilane

For Researchers, Scientists, and Drug Development
Professionals
This guide provides comprehensive safety and handling information for (3-Bromopropoxy)-
tert-butyldimethylsilane (CAS No. 89031-84-5), a versatile organosilane reagent commonly

used as a chemical intermediate in pharmaceutical synthesis.[1][2][3][4][5] Adherence to these

guidelines is crucial for ensuring laboratory safety and procedural integrity.

Chemical Identification
Chemical Name: (3-Bromopropoxy)-tert-butyldimethylsilane[1]

Synonyms: 1-((tert-Butyldimethylsilyl)oxy)-3-bromopropane, 1-Bromo-3-(tert-

butyldimethylsiloxy)propane, 3-((tert-Butyldimethylsilyl)oxy)-1-bromopropane[6][7]

CAS Number: 89031-84-5[1][3][5][8]

Molecular Formula: C₉H₂₁BrOSi[1][5][7]

Molecular Weight: 253.25 g/mol [5][7][8]
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Structure: Br(CH₂)₃OSi(CH₃)₂C(CH₃)₃[6][8]

Hazard Identification and Classification
(3-Bromopropoxy)-tert-butyldimethylsilane is classified as a hazardous substance requiring

careful handling. The primary hazards are associated with its combustible nature and its irritant

properties to the eyes, skin, and respiratory system.[4][6][8][9]

GHS Classification Summary

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[6][8][9]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][6][8][9]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[10]

[11]

GHS Pictogram: GHS07 (Exclamation Mark)[1][4]

Signal Word:Warning[1][4][6][8][10]

Physical and Chemical Properties
This substance is a colorless liquid or oil at room temperature.[2][6] Key quantitative properties

are summarized below.

Physical and Chemical Data
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Property Value

Physical State Liquid[1][6][10]

Boiling Point 182 °C (lit.)[2][3][6]

Density 1.093 g/mL at 25 °C (lit.)[2][3][6]

Flash Point 85 °C (185 °F) - closed cup[4][6][8]

Refractive Index n20/D 1.451 (lit.)[2][3][6]

Storage Temperature 2-8°C[2][6][10]

Solubility Sparingly soluble in Chloroform[2]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and associated

risks.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to prevent the accumulation of vapors.[1]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)
A risk assessment should precede handling to ensure appropriate PPE is selected.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.gelest.com/wp-content/uploads/SIB1904.5_3-BROMOPROPOXY-t-BUTYLDIMETHYLSILANE_GHS-US_English-US.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h1f1ca33f?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB2727693_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2727693.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://m.chemicalbook.com/ProductChemicalPropertiesCB2727693_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2727693.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.merckmillipore.com/BA/en/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://m.chemicalbook.com/ProductChemicalPropertiesCB2727693_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2727693.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://m.chemicalbook.com/ProductChemicalPropertiesCB2727693_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h1f1ca33f?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB2727693_EN.htm
https://www.gelest.com/wp-content/uploads/SIB1904.5_3-BROMOPROPOXY-t-BUTYLDIMETHYLSILANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIB1904.5_3-BROMOPROPOXY-t-BUTYLDIMETHYLSILANE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

Required PPE

Assess Task

Potential for
Eye/Face Splash?

Potential for
Skin Contact?

Potential for
Inhalation?

Chemical Goggles
(Contact lenses not recommended)

Yes

Nitrile or Neoprene Gloves
& Protective Clothing

Yes

Use in Fume Hood or
Wear NIOSH-certified RespiratorYes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate Area &
Alert Personnel

Remove All
Ignition Sources

Don Appropriate PPE
(See Section 4.2)

Contain Spill with Dikes
or Absorbent Material

Collect Absorbed Material
using Non-Sparking Tools

Place in a Closed Container
for Licensed Waste Disposal

Decontaminate Area
and Ventilate

 

Reaction Phase

Workup & Purification

1. Mix Reagents
(under inert gas)

2. Stir at Room Temp
(3 hours)

3. Quench with Water

4. Extract with Diethyl Ether

5. Dry & Concentrate

6. Purify via Column
Chromatography

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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